Cas no 89966-70-1 (Pyrimidine, 2-ethyl-4-methyl-6-phenyl-)

• Product name: Pyrimidine, 2-ethyl-4-methyl-6-phenyl-
• CAS No: 89966-70-1
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 584624
• PubChem ID: 13153401

Pyrimidine, 2-ethyl-4-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-ethyl-4-methyl-6-phenyl-
• 2-ethyl-4-methyl-6-phenylpyrimidine
• 89966-70-1
• SCHEMBL10271988
• DTXSID30522503

• Inchi： InChI=1S/C13H14N2/c1-3-13-14-10(2)9-12(15-13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： DFJBNESNEQYXLA-UHFFFAOYSA-N
• SMILES： CCC1=NC(=CC(=N1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų